3-[4-(1H-1,2,4-triazol-5-yl)pyrazol-1-yl]thiolane 1,1-dioxide

• IUPAC Name: 3-[4-(1H-1,2,4-triazol-5-yl)pyrazol-1-yl]thiolane 1,1-dioxide
• InChI: InChI=1S/C9H11N5O2S/c15-17(16)2-1-8(5-17)14-4-7(3-12-14)9-10-6-11-13-9/h3-4,6,8H,1-2,5H2,(H,10,11,13)
• InChI Key: MFNZUFAPWRPXQN-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C=C(C=N2)C3=NC=NN3
• Molecular Formula: C9H11N5O2S
• DSSTOX Substance ID: DTXSID801145930
• Molecular Weight: 253.28 g/mol
• CAS RN: 400076-79-1

Description

The compound seems to be a hybrid structure that includes a 1,2,4-triazole ring and a pyrazole ring. These types of compounds are often synthesized for their potential biological activities.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds, such as 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids, have been synthesized successfully. The structures of these hybrids were established by NMR and MS analysis.

Molecular Structure Analysis

The molecular structure of similar compounds has been established by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Scientific Research Applications

Heterocyclic Compounds and Their Applications

Triazole Derivatives : Triazoles, including 1,2,3-triazoles and their derivatives, are notable for their broad range of biological activities. These compounds have been extensively studied for their potential uses in pharmaceuticals due to their antimicrobial, antitumoral, anti-inflammatory, and antiviral properties. Research has highlighted the importance of triazoles in developing new drugs and emphasized the need for new synthesis methods that consider green chemistry principles. These efforts aim to address emerging diseases and combat drug-resistant bacteria and neglected diseases affecting humanity, particularly the vulnerable populations (Ferreira et al., 2013).

Self-Assembly of Polynuclear Complexes : The structural features of coordination compounds based on pyridylazoles, including triazoles, have been explored for their ability to form polynuclear clusters with symmetric metal cores. These complexes have applications in materials science and catalysis, demonstrating the versatility of triazole-based compounds in creating complex and functional materials (Gusev et al., 2019).

Synthetic Routes for Triazole Compounds : The synthesis of 1,2,3-triazoles and their derivatives has garnered significant attention due to their wide applications in drug discovery, material science, and as intermediates in organic synthesis. The copper(I)-catalyzed azide-alkyne cycloaddition reaction, known as a click reaction, represents a cornerstone in the synthesis of triazole derivatives, offering a highly selective, efficient, and versatile method for constructing these compounds (Kaushik et al., 2019).

Biological Activities of Azolylthioacetic Acids : Azoles functionalized with the carboxymethyl thiol fragment, including triazoles, have demonstrated a wide range of biological effects. These derivatives are characterized by their antioxidant, hypoglycemic, antitubercular, analgesic, antiviral, antimicrobial, and antifungal activity, showcasing the potential of azolylthioacetic acids in developing new therapeutic agents (Chornous et al., 2016).

Mechanism of Action

While the exact mechanism of action for this compound is not known, similar compounds have shown to inhibit the proliferation of certain cancer cells by inducing apoptosis.

Future Directions

Future research could focus on the synthesis and evaluation of this compound for potential biological activities, similar to other 1,2,4-triazole and pyrazole hybrids.